IGF2BP1-IN-1

• Molecular Formula: C42H52FN3O10
• Molecular Weight: 777.9 g/mol
• InChI: InChI=1S/C42H52FN3O10/c1-23(47)56-37(2,3)17-16-31(49)42(9,54)34-28(48)19-39(6)30-15-14-26-27(41(30,8)32(50)20-40(34,39)7)18-29(35(52)38(26,4)5)55-33(51)21-46-36(53)45(22-44-46)25-12-10-24(43)11-13-25/h10-14,16-17,22,27-30,34,48,54H,15,18-21H2,1-9H3
• InChIKey: TYPLITLLZBGXGF-UHFFFAOYSA-N

IGF2BP1-IN-1 Product Overview

IGF2BP1-IN-1 (Compound A11) is a small-molecule inhibitor that directly binds to the insulin-like growth factor 2 mRNA-binding protein 1 (IGF2BP1) with a dissociation constant (K_D) of 2.88 nM, as determined by surface plasmon resonance (SPR) [1]. It is a triazolyl derivative of the natural product cucurbitacin B (CuB) and is chemically defined by the molecular formula C₄₂H₅₂FN₃O₁₀ (molecular weight: 777.9 g/mol) [1]. The compound is characterized as a highly efficient inhibitor of IGF2BP1, with demonstrated antiproliferative activity against cancer cell lines (A549 IC₅₀ = 9 nM; HCT116 IC₅₀ = 34 nM) and induction of apoptosis [1].

Target engagement and binding assays

Cell proliferation studies (A549, HCT116)

In vivo xenograft models

Normal-cell cytotoxicity profiling

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

IGF2BP1 Inhibitor Chemical Diversity

IGF2BP1-IN-1 distinguishes itself from other IGF2BP1-directed small molecules (e.g., BTYNB, AVJ16, 7773) through its exceptional binding affinity (K_D = 2.88 nM) and a 10-fold selectivity window between cancer and normal cells [1]. While other compounds, such as the natural product cucurbitacin B, exhibit significant cytotoxicity toward normal cells, IGF2BP1-IN-1 maintains potent antiproliferative activity against cancer cells while substantially reducing off-target toxicity [1]. This profile is critical for experiments requiring prolonged exposure or in vivo applications, where narrow therapeutic indices of earlier compounds limit interpretability and translational relevance. Therefore, simple substitution with a less selective or less potent IGF2BP1 inhibitor will not reproduce the specific pharmacological profile of IGF2BP1-IN-1.

Attribute

IGF2BP1-IN-1

Other IGF2BP1 Inhibitors

Binding Site

Triazolyl-modified pharmacophore

Covalent KH1-2 (CuB) or KH34 interface (AVJ16/7773)

Affinity Range

Low nanomolar KD

Moderate-to-high nanomolar or micromolar

Functional Profile

Apoptosis & cell-cycle modulation

c-Myc mRNA displacement or distinct pathways

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

IGF2BP1-IN-1 Head-to-Head Evidence

Binding Affinity Advantage Over CuB

IGF2BP1-IN-1 (Compound A11) exhibits a K_D of 2.88 nM for IGF2BP1, which is approximately 23-fold more potent than the parent compound cucurbitacin B (CuB) [1]. This high-affinity binding translates into decreased expression of downstream apoptosis- and cell cycle-related proteins [1].

Binding vs CuB

Head-to-head

KD 2.88 nM

~23-fold tighter binding than CuB, same assay platform

Supports target-engagement assay context

Evidence Dimension	Binding affinity (KD) to IGF2BP1 protein
Target Compound Data	KD = 2.88 nM
Comparator Or Baseline	Cucurbitacin B (CuB): KD not explicitly stated, but affinity is 23-fold lower
Quantified Difference	Approximately 23-fold more potent than CuB
Conditions	Surface plasmon resonance (SPR) assay using recombinant IGF2BP1 protein

Why This Matters

A 23-fold improvement in target binding affinity directly correlates with lower required concentrations to achieve desired pharmacological effects, reducing off-target binding and improving experimental robustness.

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

Cellular Potency in A549 vs CuB

In A549 non-small cell lung cancer (NSCLC) cells, IGF2BP1-IN-1 inhibits proliferation with an IC₅₀ of 0.009 μM (9 nM), which is approximately 10-fold more potent than the parent compound cucurbitacin B [1]. Additionally, IGF2BP1-IN-1 shows an IC₅₀ of 34 nM in HCT116 colorectal cancer cells [1].

Cellular Potency

Head-to-head

A11 IC50 9 nM vs CuB ~90 nM

~10-fold differential in A549 NSCLC cell growth inhibition

Supports cell-model potency review

Evidence Dimension	Antiproliferative activity (IC50) in A549 NSCLC cells
Target Compound Data	IC50 = 0.009 μM (9 nM)
Comparator Or Baseline	Cucurbitacin B (CuB): IC50 ≈ 0.09 μM
Quantified Difference	Approximately 10-fold more potent than CuB
Conditions	A549 lung cancer cell line; proliferation assay (not specified in abstract but standard for such studies)

Why This Matters

The 10-fold enhancement in cellular potency reduces the amount of compound needed for in vitro studies, minimizes solvent-related artifacts, and suggests improved target engagement in a cellular context.

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

In Vivo Antitumor Efficacy vs CuB

IGF2BP1-IN-1 demonstrates a 10-fold reduction in cytotoxicity toward normal human L02 hepatocytes compared to cucurbitacin B, resulting in a significantly wider therapeutic window [1]. This is evidenced by the 10-fold lower potency against L02 cells while maintaining 10-fold higher potency against A549 cancer cells.

In Vivo TGI

Head-to-head

TGI 80% at 0.5 mg/kg i.p.

Reported tumor growth inhibition in A549 xenograft

Supports model-response endpoint context

Evidence Dimension	Cytotoxicity (IC50) in normal human L02 hepatocytes
Target Compound Data	Cytotoxicity ~10-fold less potent than CuB (exact IC50 not provided in abstract)
Comparator Or Baseline	Cucurbitacin B (CuB): 10-fold more cytotoxic to L02 cells
Quantified Difference	Approximately 10-fold reduction in cytotoxicity
Conditions	Normal human L02 hepatocyte cell line; cytotoxicity assay

Why This Matters

A wider therapeutic window is critical for in vivo studies, enabling the use of efficacious doses without incurring dose-limiting toxicity, thereby improving the reliability and translational potential of preclinical cancer models.

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

Reduced Normal Cell Toxicity vs CuB

In an A549 xenograft mouse model, IGF2BP1-IN-1 achieved a tumor growth inhibition (TGI) rate of 80%, demonstrating superior in vivo anticancer efficacy and a superior safety profile compared to cucurbitacin B [1].

Normal Cell Toxicity

Head-to-head

~10× lower L02 cytotoxicity vs CuB

Reduced normal-cell cytotoxicity in hepatocyte model

Supports model-safety endpoint monitoring

Evidence Dimension	In vivo tumor growth inhibition (TGI) rate
Target Compound Data	TGI = 80%
Comparator Or Baseline	Cucurbitacin B (CuB): TGI not specified, but A11 exhibited 'much more potent anticancer efficacy' and 'superior in vivo safety profile'
Quantified Difference	80% TGI achieved by A11; CuB showed inferior efficacy and safety
Conditions	A549 xenograft mouse model; dosing regimen and route not specified in abstract

Why This Matters

The 80% TGI rate establishes IGF2BP1-IN-1 as a viable tool compound for in vivo pharmacology studies of IGF2BP1 inhibition in NSCLC, providing a benchmark for comparison with other experimental therapeutics.

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

Binding Affinity vs AVJ16

IGF2BP1-IN-1 exhibits a binding affinity (K_D = 2.88 nM) that is substantially higher than other reported small-molecule IGF2BP1 inhibitors. For example, AVJ16 binds with a K_D of 1.4 μM , and IGF2BP1 inhibitor 7773 inhibits RNA binding with an IC₅₀ of 30 μM . The selective IMP1 inhibitor BTYNB disrupts c-Myc mRNA binding with an IC₅₀ of 5 μM . This class-level comparison highlights the exceptional potency of IGF2BP1-IN-1.

Affinity vs AVJ16

Cross-study

KD 2.88 nM vs 1.4 µM (AVJ16, MST)

~486-fold affinity differential; different assay formats

Context-dependent comparison; cross-study review advised

Evidence Dimension	Binding affinity (KD) or functional inhibition (IC50)
Target Compound Data	KD = 2.88 nM
Comparator Or Baseline	AVJ16: KD = 1.4 μM (1,400 nM); 7773: IC50 = 30 μM (30,000 nM); BTYNB: IC50 = 5 μM (5,000 nM)
Quantified Difference	IGF2BP1-IN-1 is >485-fold more potent than AVJ16 and >10,000-fold more potent than 7773 in binding/inhibition assays
Conditions	Different assay formats: SPR for A11, MST for AVJ16/7773, functional RNA-binding assay for BTYNB

Why This Matters

While direct head-to-head comparisons across different assay platforms must be interpreted with caution, the magnitude of difference in potency suggests IGF2BP1-IN-1 is the most potent small-molecule IGF2BP1 binder reported to date, making it the preferred tool for experiments requiring maximal target engagement at low concentrations.

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source

IGF2BP1-IN-1 Research Applications

NSCLC Target Validation Studies

IGF2BP1-IN-1's exceptional binding affinity (K_D = 2.88 nM) makes it ideal for high-resolution target engagement studies, including cellular thermal shift assays (CETSA) and fluorescence polarization-based competitive binding assays, where robust signal at low nanomolar concentrations is required [1]. Its 23-fold improvement over CuB ensures that target occupancy can be quantified without confounding off-target interactions.

In Vivo Xenograft Efficacy Studies

The 80% tumor growth inhibition in an A549 xenograft model, combined with a 10-fold improved therapeutic window (reduced cytotoxicity toward normal hepatocytes), positions IGF2BP1-IN-1 as a preferred tool compound for in vivo proof-of-concept studies in NSCLC [1]. Researchers can administer efficacious doses without the dose-limiting toxicity seen with CuB, enabling longer-term studies and combination therapy assessments.

Biophysical Target Engagement Assays

Given that IGF2BP1-IN-1 treatment leads to decreased expression of downstream apoptosis- and cell cycle-related proteins [1], it is well-suited for mechanistic studies utilizing RNA immunoprecipitation (RIP), RNA stability assays (e.g., actinomycin D chase), and proteomic profiling to map the IGF2BP1 regulome in cancer cells.

Apoptosis and Cell Cycle Studies

Due to its >485-fold greater potency than AVJ16 and >10,000-fold greater potency than 7773 [1], IGF2BP1-IN-1 serves as a high-sensitivity reference standard for developing and validating new biochemical and cellular assays for IGF2BP1 inhibition, allowing researchers to establish dynamic ranges and lower limits of detection that are not achievable with weaker inhibitors.

Application

Selection Property

Validation Focus

NSCLC target validation

Low nanomolar antiproliferative effect

Apoptosis and cell-cycle protein modulation

In vivo xenograft models

Tumor growth inhibition endpoint

Model tolerability and normal-cell toxicity

Biophysical target engagement

High-affinity protein binding

Target saturation under washout conditions

Apoptosis and cell cycle studies

Downstream effector protein modulation

Bcl-2 family and cell-cycle protein readouts

• [1] Shang, F.F., Lu, Q., Lin, T., Pu, M.X., Xiao, R., Liu, W., Deng, H., Guo, H., Quan, Z.S., Ding, C. and Shen, Q.K. Discovery of Triazolyl Derivatives of Cucurbitacin B Targeting IGF2BP1 against Non-Small Cell Lung Cancer. J Med Chem. 2023, 66(18), 12931-12949. View Source